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Compound of Interest

Compound Name: 3,4,5-Trimethylheptane

Cat. No.: B1607198

An In-depth Technical Guide to 3,4,5-Trimethylheptane: Structure, Properties, and Analysis

Introduction

3,4,5-Trimethylheptane is a branched-chain alkane, a saturated hydrocarbon with the
chemical formula CioHz22.[1][2] Its structure consists of a seven-carbon heptane backbone with
three methyl group substituents located at the third, fourth, and fifth carbon atoms.[2][3] As a
member of the highly branched alkane family, this compound is of significant interest in organic
chemistry for studying fundamental concepts such as stereochemistry and conformational
analysis.[3] Its well-defined structure and properties also make it a useful reference compound
in analytical techniques like gas chromatography and mass spectrometry.[2] Furthermore, it
serves as a component in specialty chemicals and high-octane fuels.[2] This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, and common
experimental methodologies for its synthesis and analysis.

Chemical Structure and Identification

The molecular structure of 3,4,5-trimethylheptane is characterized by its heptane chain and
three methyl branches. A critical feature of this molecule is the presence of three chiral centers
at carbons 3, 4, and 5.[3] This chirality gives rise to multiple stereoisomers, including two
achiral meso compounds and a chiral dl-pair of enantiomers.[3] The complexity of these spatial
arrangements makes 3,4,5-trimethylheptane an excellent model compound for advanced
stereochemical investigation and the development of enantioselective synthetic methods.[3]
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Key identifiers for 3,4,5-trimethylheptane are summarized below:

e |[UPAC Name: 3,4,5-trimethylheptane[1][4]

CAS Registry Number: 20278-89-1[1][3][4]

Molecular Formula: CioH22[1][2][4][5]

SMILES: CCC(C)C(C)C(C)CCI1][5][6]

InChl Key: LIIBBYARMPSMT-UHFFFAOYSA-N[1][3][4][5]

Caption: 2D chemical structure of 3,4,5-trimethylheptane.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 3,4,5-trimethylheptane are documented across
various chemical databases. These quantitative data are crucial for its application in research
and industry.

Data Summary

The key physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)
Identifiers

Molecular Formula CioH22 [1112][41[5]
Molecular Weight 142.28 g/mol [L1[3151[7]
Exact Mass 142.172150 Da [1107]
CAS Number 20278-89-1 [11[3][4]
Physical Properties

Appearance Colorless liquid [2][5]
Boiling Point 162.2 - 164 °C [21[6][8]
Melting Point -53.99 °C [2][9]
Density ~0.75 g/cm3 [2][8]
Flash Point 441+ 11.7°C [2][8]
Refractive Index ~1.41-1.42 [2][8]
Vapor Pressure 2.9 £ 0.1 mmHg at 25°C [8]
Enthalpy of Vaporization 47.3 kJ/mol [10]
Chromatographic Data

Kovats Retention Index 945 - 947 (Standard non-polar [1][11]

column)

Computational Data

XLogP3

4.8 -5.52

[11(2]71e]

Spectroscopic Data

High-resolution Nuclear Magnetic Resonance (NMR) spectroscopy is essential for the detailed

structural and stereochemical elucidation of 3,4,5-trimethylheptane.[3] Techniques such as 2D

Correlated Spectroscopy (COSY) are used to identify proton-proton couplings and unravel its

complex spectrum.[3] In mass spectrometry, the compound exhibits a fragmentation pattern
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with prominent peaks at m/z values of 43, 57, and 85, which helps in identifying its branched
structure.[3]

Experimental Protocols: Synthesis and Analysis

While specific, detailed synthesis procedures for 3,4,5-trimethylheptane are not readily
available in the surveyed literature, general and conceptual methods can be described.

Conceptual Synthesis Protocol: Friedel-Crafts Alkylation

A common approach for synthesizing branched alkanes like 3,4,5-trimethylheptane is through
Friedel-Crafts alkylation.[2][3] This method involves the electrophilic substitution reaction where
an alkyl halide (e.g., methyl chloride) reacts with an alkane backbone (heptane) in the
presence of a strong Lewis acid catalyst, such as aluminum chloride (AICl3).[2][3] The reaction
proceeds via the formation of a carbocation that attacks the alkane chain.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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